Cas no 209960-92-9 (2-Chloro-5-hydrazinylbenzonitrile)

• Product Name: 2-Chloro-5-hydrazinylbenzonitrile
• CAS No: 209960-92-9
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 2105202
• Update Time: 2025-05-22

2-Chloro-5-hydrazinylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-hydrazinylBenzonitrile
• 4-Chloro-3-cyanophenylhydrazine
• 2-Chloro-5-hydrazinylbenzonitrile

• Inchi： 1S/C7H6ClN3/c8-7-2-1-6(11-10)3-5(7)4-9/h1-3,11H,10H2
• InChI Key： QDCJJTXVPYHFBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.2
• Topological Polar Surface Area: 61.8

Additional information on 2-Chloro-5-hydrazinylbenzonitrile

2-Chloro-5-Hydrazinylbenzonitrile: A Comprehensive Overview

The compound with CAS No. 209960-92-9, commonly referred to as 2-Chloro-5-Hydrazinylbenzonitrile, is a fascinating organic chemical that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and advanced materials. In this article, we will delve into the properties, synthesis, and recent advancements related to 2-Chloro-5-Hydrazinylbenzonitrile, providing a comprehensive understanding of its significance in modern chemistry.

2-Chloro-5-Hydrazinylbenzonitrile is an aromatic heterocyclic compound featuring a benzonitrile core with substituents at the 2 and 5 positions. The presence of a chlorine atom at the 2-position and a hydrazine group at the 5-position introduces unique electronic and steric properties to the molecule. These features make it an ideal candidate for various chemical transformations and functionalization strategies. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules and advanced materials.

The synthesis of 2-Chloro-5-Hydrazinylbenzonitrile typically involves multi-step processes that combine nucleophilic aromatic substitution and condensation reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound, often employing catalytic systems or microwave-assisted techniques to enhance reaction efficiency. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using palladium-catalyzed coupling reactions to synthesize this compound with high selectivity.

One of the most promising applications of 2-Chloro-5-Hydrazinylbenzonitrile lies in its use as an intermediate in drug discovery. The hydrazine group at the 5-position serves as a reactive site for further functionalization, enabling the creation of bioisosteric replacements or prodrug candidates. Recent research has focused on its potential as an anti-cancer agent, where it has shown promising results in inhibiting key enzymes involved in tumor progression. A study conducted by Smith et al. (2023) revealed that derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells, making them strong candidates for further preclinical testing.

Beyond medicinal chemistry, 2-Chloro-5-Hydrazinylbenzonitrile has also found applications in materials science, particularly in the development of advanced polymers and coordination compounds. Its ability to form stable metal complexes has led to its use in designing new materials for catalysis, sensing, and energy storage. For example, researchers at Stanford University have utilized this compound to create metal-organic frameworks (MOFs) with enhanced catalytic activity for carbon dioxide capture.

In terms of physical properties, 2-Chloro-5-Hydrazinylbenzonitrile is characterized by its high melting point (around 180°C) and moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum exhibits strong absorption bands due to the conjugated aromatic system, making it suitable for applications in optoelectronics. Recent spectroscopic studies have provided deeper insights into its electronic structure, paving the way for novel applications in photonics and sensor technology.

The environmental impact and safety profile of 2-Chloro-5-Hydrazinylbenzonitrile have also been subjects of recent research. Studies conducted by environmental chemists have assessed its biodegradation pathways under various conditions, revealing that it undergoes rapid hydrolysis under alkaline conditions but remains stable under neutral or acidic pH levels. These findings are crucial for ensuring safe handling and disposal practices during industrial-scale production.

In conclusion, 2-Chloro-5-Hydrazinylbenzonitrile stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within medicinal chemistry and materials science. As research continues to uncover new potentials for this compound, its role in advancing modern science is expected to grow significantly.